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Get Quote

Executive Summary

2-(3-Amino-4-chlorophenyl)ethanol (CAS: 1895257-62-1) is a specialized pharmacophore
scaffold characterized by three distinct reactive handles: a primary alcohol, a primary aniline,
and an aryl chloride.[1] In drug discovery, this compound serves as a "privileged structure”
intermediate, particularly in the synthesis of Type Il kinase inhibitors and Factor Xa
anticoagulants. Its unique substitution pattern allows for orthogonal functionalization, enabling
researchers to independently modify the "tail" (alcohol) and "head" (aniline) regions of a drug
candidate while maintaining a metabolically stable halogen core.

Key Physicochemical Properties
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Property Data Significance

Low MW fragment (<200 Da)
Molecular Formula CsH10CINO ideal for FBDD (Fragment-
Based Drug Discovery).[1]

High ligand efficiency potential.

Molecular Weight 171.62 g/mol o
Optimal lipophilicity for

LogP (Predicted) ~1.2-15 P Pop y B
membrane permeability.[1]
Reduced basicity due to ortho-

N chloro electron withdrawal;

pKa (Aniline) ~3.5-4.0 o )
stable to oxidation relative to
unsubstituted anilines.[1]
Balanced profile for solubility

H-Bond Donors/Acceptors 2/2

and receptor binding.[1]

Core Research Applications
A. Kinase Inhibitor Design (FGFR1 & EphA2)

The 3-amino-4-chlorophenyl motif is a validated scaffold for targeting the ATP-binding pocket of
protein kinases.[1]

e Mechanism: The aniline nitrogen often serves as a hydrogen bond donor to the kinase
"hinge" region (e.g., Glu/Met residues). The ortho-chlorine atom fills hydrophobic pockets
(gatekeeper residues) and forces the phenyl ring into a twisted conformation, improving
selectivity.

o Application: Researchers utilize this ethanol derivative to synthesize urea-based inhibitors.[1]
The aniline reacts with isocyanates to form the urea linker found in drugs like Sorafenib or
Lenvatinib, while the ethanol chain extends into the solvent-exposed region to modulate
solubility.[1]

e Case Study: In the development of FGFR1 inhibitors for metastatic breast cancer, analogues
derived from this scaffold showed ICso values in the low micromolar range (7.7 uM) by
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optimizing the "tail" interaction via the ethanol moiety [1].

B. Serine Protease Inhibitors (Factor Xa)

In the design of anticoagulants, the 3-amino-4-chlorophenyl group acts as a surrogate for the
benzamidine moiety (P1 pharmacophore).[1]

e Mechanism: Unlike the highly basic benzamidine group which has poor oral bioavailability,
the neutral 3-amino-4-chlorophenyl group maintains high affinity for the S1 pocket of Factor
Xa via halogen bonding and hydrophobic interactions, while significantly improving oral
absorption.[1]

o Workflow: The ethanol group is often converted to a linker (ether/amine) that connects to the
P4 aryl binding domain [2].[1]

C. Synthetic Orthogonality & Bioconjugation

The compound allows for chemoselective functionalization:

» Alcohol-Selective: Esterification or oxidation (to phenylacetic acid derivatives) without
protecting the aniline (under controlled pH).[1]

 Aniline-Selective: Amide coupling, urea formation, or Sandmeyer reactions.[1]

o Chloride-Selective: Palladium-catalyzed cross-coupling (Buchwald-Hartwig) to introduce
complex heterocycles.[1]

Experimental Protocols
Protocol A: Chemoselective Urea Formation (Kinase

Inhibitor Synthesis)
Target: Synthesis of 1-(2-chloro-5-(2-hydroxyethyl)phenyl)-3-arylurea[1]

Rationale: This protocol selectively targets the aniline nitrogen without reacting with the
hydroxyl group, avoiding the need for protection steps.
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e Preparation: Dissolve 2-(3-Amino-4-chlorophenyl)ethanol (1.0 eq) in anhydrous
Dichloromethane (DCM) or Tetrahydrofuran (THF).

 Activation: Cool the solution to 0°C under nitrogen atmosphere.
» Addition: Add the desired Aryl Isocyanate (1.05 eq) dropwise over 15 minutes.

o Note: If the isocyanate is not commercially available, generate it in situ from the
corresponding aniline using Triphosgene and Triethylamine.

e Reaction: Allow to warm to room temperature and stir for 4—12 hours. Monitor by TLC (5%
MeOH in DCM).

o Workup: The urea product often precipitates. Filter the solid and wash with cold DCM. If
soluble, quench with water, extract with EtOAc, and purify via silica gel chromatography.

 Validation: *H NMR should show two distinct urea protons (& 8.0-9.5 ppm) and retention of
the ethanol methylene signals (6 3.6 ppm).

Protocol B: Oxidation to Phenylacetic Acid Derivative

Target: 2-(3-Amino-4-chlorophenyl)acetic acid (Linker generation)
o Protection: Protect the aniline as a Boc-carbamate (Bocz0, THF, reflux).

o Oxidation: Treat the Boc-protected alcohol with Jones Reagent (CrOs/H2S0a4) in Acetone at
0°C.

o Alternative: Use TEMPO/BAIB for milder conditions if sensitive groups are present.

» Deprotection: Treat with TFA/DCM (1:1) to yield the free amino-acid.[1]

Visualization of Synthetic Pathways[2][3]

The following diagram illustrates the divergent synthesis pathways starting from 2-(3-Amino-4-
chlorophenyl)ethanol, highlighting its role as a central hub in drug design.
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Figure 1: Divergent synthetic utility of the scaffold in medicinal chemistry workflows.[1]

Safety & Handling (MSDS Summary)

While specific toxicological data for this intermediate may be limited, handle as a Potentially

Hazardous Aromatic Amine.

¢ Hazards:

[¢]

o

o

Acute Toxicity: Harmful if swallowed or inhaled (H302+H332).[1]
Skin/Eye Irritation: Causes serious eye irritation (H319) and skin irritation (H315).[1]

Specific Target Organ Toxicity: May cause respiratory irritation (H335).[1]

[¢]

+ PPE Requirements:
o Nitrile gloves (double-gloving recommended).[1]
o Chemical safety goggles.[1]

o Use only inside a certified fume hood.

Potential Mutagen: Aromatic amines can be genotoxic; handle with extreme caution.[1]
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o Storage: Store under inert gas (Argon/Nitrogen) at 2—-8°C. The aniline group is sensitive to
oxidation (browning) upon prolonged air exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6660000/
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50003584
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://www.benchchem.com/product/b13135001/docs?utm_src=pdf-body#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://www.chemsrc.com/en/cas/1895257-62-1_1026068.html
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://www.benchchem.com/product/b13135001?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://www.benchchem.com/product/b13135001/docs#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://www.benchchem.com/product/b13135001/docs#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://www.benchchem.com/product/b13135001/docs#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://www.benchchem.com/product/b13135001/docs#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13135001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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